Cas no 2228449-50-9 (4-(2-methyl-1-phenylpropoxy)piperidine)

• Product Name: 4-(2-methyl-1-phenylpropoxy)piperidine
• CAS No: 2228449-50-9
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6367554
• PubChem ID: 165653094
• Update Time: 2025-05-26

4-(2-methyl-1-phenylpropoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1-phenylpropoxy)piperidine
• EN300-1877114
• 2228449-50-9

• Inchi： 1S/C15H23NO/c1-12(2)15(13-6-4-3-5-7-13)17-14-8-10-16-11-9-14/h3-7,12,14-16H,8-11H2,1-2H3
• InChI Key： LQXMMQZCWGEIGU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)C(C)C)C1CCNCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2-methyl-1-phenylpropoxy)piperidine

4-(2-Methyl-1-Phenylpropoxy)Piperidine: A Comprehensive Overview

4-(2-Methyl-1-Phenylpropoxy)Piperidine, also known by its CAS number CAS 2228449-50-9, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound, characterized by its piperidine ring and substituted propoxy group, exhibits intriguing chemical properties that make it a subject of interest for researchers and industry professionals alike.

The molecular structure of 4-(2-Methyl-1-Phenylpropoxy)Piperidine consists of a six-membered piperidine ring with an oxygen atom at the 4-position, connected to a propoxy group that is further substituted with a methyl and phenyl group. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its potential applications in drug design and materials synthesis.

Recent studies have highlighted the importance of understanding the synthesis and characterization of CAS 2228449-50-9. Researchers have explored various synthetic pathways to optimize the production of this compound, focusing on improving yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel method involving nucleophilic substitution reactions, which significantly reduced the reaction time while maintaining high product quality.

In terms of physical properties, 4-(2-Methyl-1-Phenylpropoxy)Piperidine exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and formulations. The compound's stability under thermal and oxidative conditions has also been extensively studied, revealing its potential for use in high-performance materials.

The application of CAS 2228449-50-9 extends into the field of pharmacology, where its unique structure suggests potential as a precursor for bioactive molecules. Recent research has focused on its role in drug delivery systems, where its amphiphilic nature could enhance the solubility and bioavailability of poorly soluble drugs. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and sensing applications.

In conclusion, 4-(2-Methyl-1-Phenylpropoxy)Piperidine, identified by its CAS number CAS 2228449-50-9, represents a promising compound with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing both academic and industrial projects.